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Compound of Interest

Compound Name: 2-Methyl 5-cyclohexylpentanol

Cat. No.: B8338738 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, operational procedures, and disposal plans for

the handling of 2-Methyl 5-cyclohexylpentanol in a laboratory setting. Adherence to these

guidelines is essential to ensure personnel safety and environmental protection.

Hazard Identification and Quantitative Data
2-Methyl 5-cyclohexylpentanol is a chemical compound with moderate acute toxicity and

significant environmental hazards. The primary concerns are its classification as very toxic to

aquatic life with long-lasting effects, and it may be harmful if swallowed or comes into contact

with skin.[1] Some data also suggests it may cause skin and eye irritation.[1][2]

The following table summarizes key quantitative data for 2-Methyl 5-cyclohexylpentanol.
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Property Value Source

Molecular Formula C₁₂H₂₄O PubChem[3]

Molecular Weight 184.32 g/mol PubChem[3]

Appearance
Colorless clear liquid

(estimated)
The Good Scents Company[4]

Boiling Point
250.00 °C @ 760.00 mm Hg

(estimated)
The Good Scents Company[4]

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup
Vigon[1]

Acute Dermal LD50 (Rat) > 2000 mg/kg Vigon[1]

Occupational Exposure Limits

(OELs)

No specific limits (PEL, TLV)

established
Vigon[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The selection of PPE

should be based on a thorough risk assessment of the specific laboratory procedures being

performed.
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PPE Category Recommended Equipment Specifications and Use

Eye and Face Protection Chemical splash goggles

Must meet ANSI Z87.1

standards. Essential for all

handling procedures.

Skin Protection

- Gloves: Nitrile or neoprene

gloves- Lab Coat: Chemical-

resistant lab coat- Footwear:

Closed-toe shoes

Disposable nitrile gloves

provide good short-term

protection; for prolonged

contact, consult the glove

manufacturer's resistance

guide. Lab coats must be fully

buttoned.

Respiratory Protection
Not generally required with

adequate ventilation

Use in a well-ventilated area or

a chemical fume hood. If

significant aerosolization is

expected or ventilation is poor,

a NIOSH-approved respirator

may be necessary.

Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle 2-Methyl 5-cyclohexylpentanol in a well-ventilated area. For

procedures with a risk of generating aerosols or vapors, a chemical fume hood is required.

Avoid Contact: Prevent all contact with skin, eyes, and clothing. Do not ingest or inhale.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn. Remove contaminated clothing immediately and wash before reuse. Do not eat, drink,

or smoke in the handling area.

Ignition Sources: While the flash point is high, keep away from strong oxidizing agents and

sources of ignition as a general precaution.

Storage:
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Container: Keep the container tightly closed and stored in a cool, dry, and well-ventilated

place.

Incompatibilities: Store away from strong oxidizing agents.

Labeling: Ensure all containers are clearly and accurately labeled.

Emergency Procedures and Spill Response
Exposure Response:

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if

irritation develops or persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek medical attention.

Spill Response Plan: A logical workflow for responding to a chemical spill is outlined below.

This procedure is designed to be followed sequentially to ensure safety and proper cleanup.
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Preparation & Assessment

Minor Spill Response Major Spill Response

Waste Disposal

Spill Occurs

Assess Spill Size & Risk
(Minor vs. Major)

Alert Personnel in Immediate Area

Minor Spill

Evacuate Immediate Area

Major Spill

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Contain Spill with Absorbent Material
(e.g., sand, vermiculite)

Absorb Spilled Liquid

Collect Contaminated Material
into a Labeled, Sealable Container

Decontaminate Spill Area
with Soap and Water

Dispose of as Hazardous Waste
(Follow Institutional Procedures)

Notify EH&S / Emergency Response

Isolate the Area
(Close doors, restrict access)

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Disposal Plan
Waste Characterization:

Due to its classification as very toxic to aquatic life with long-lasting effects, all waste

containing 2-Methyl 5-cyclohexylpentanol must be treated as hazardous environmental

waste.[3]

Collection and Segregation:

Contaminated Materials: All materials used to clean up spills (absorbents, gloves, etc.) must

be collected and placed in a designated, sealed, and clearly labeled hazardous waste

container.

Unused Chemical: Unused or unwanted 2-Methyl 5-cyclohexylpentanol must be disposed

of as hazardous chemical waste. Do not pour down the drain.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent (e.g., acetone

or ethanol). The rinsate must be collected and disposed of as hazardous waste. Once

cleaned, the container can be disposed of according to institutional guidelines for non-

hazardous waste.

Disposal Procedure:

Dispose of all hazardous waste through your institution's Environmental Health and Safety

(EH&S) department or a licensed hazardous waste disposal contractor.

Ensure all waste containers are properly labeled with the chemical name and associated

hazards.

Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.vigon.com/product/symdeo-b125/?doc=MSDS/507987_vigon_sds_us_english.pdf&namee=SymDeoB125SDS
https://www.benchchem.com/product/b8338738
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-5-cyclohexylpentanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-5-cyclohexylpentanol
https://www.thegoodscentscompany.com/data/rw1647341.html
https://www.benchchem.com/product/b8338738#personal-protective-equipment-for-handling-2-methyl-5-cyclohexylpentanol
https://www.benchchem.com/product/b8338738#personal-protective-equipment-for-handling-2-methyl-5-cyclohexylpentanol
https://www.benchchem.com/product/b8338738#personal-protective-equipment-for-handling-2-methyl-5-cyclohexylpentanol
https://www.benchchem.com/product/b8338738#personal-protective-equipment-for-handling-2-methyl-5-cyclohexylpentanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8338738?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8338738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

